![molecular formula C17H21FN4O3 B2842016 N-(4-fluorobenzyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide CAS No. 941970-46-3](/img/structure/B2842016.png)
N-(4-fluorobenzyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide is a useful research compound. Its molecular formula is C17H21FN4O3 and its molecular weight is 348.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Applications
Spirothiazolidinone derivatives, a class of compounds related to the specified chemical structure, have been synthesized and evaluated for their antiviral activity. Notably, certain derivatives exhibited strong activity against the influenza A/H3N2 virus, showcasing their potential as antiviral agents. Furthermore, some compounds showed inhibitory effects against the human coronavirus 229E, indicating the broad-spectrum antiviral capabilities of this chemical class (Apaydın et al., 2020).
Anticonvulsant and Analgesic Properties
Another line of research explored the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including compounds structurally related to the specified chemical. These studies found that certain derivatives afforded excellent protection against seizures induced in mice, rivalling traditional anticonvulsants like phenytoin (Kohn et al., 1993). Additionally, (indol-3-yl)alkylamides, related in structural motif to the given compound, demonstrated promising analgesic properties in preclinical models (Fouchard et al., 2001).
Imaging Agent Development
Research on novel benzothiazole derivatives has shown potential anticonvulsant activity and neurotoxicity profiles. This suggests the chemical framework's utility in developing therapeutic agents, highlighting its role in neuropharmacology and the potential for imaging agent development (Liu et al., 2016). Moreover, the synthesis of fluoromethyl-PBR28 as a potential radiotracer for TSPO highlights the application of related structures in neuroimaging, aiding in the visualization of neuroinflammation in animal models (Moon et al., 2014).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4O3/c1-21-15(24)17(20-16(21)25)6-8-22(9-7-17)11-14(23)19-10-12-2-4-13(18)5-3-12/h2-5H,6-11H2,1H3,(H,19,23)(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNOXQDGXIPDGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2(CCN(CC2)CC(=O)NCC3=CC=C(C=C3)F)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.